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Compound of Interest

Compound Name: 1,3-Dichloro-4-fluorobenzene

Cat. No.: B072064

An In-depth Technical Guide on 1,3-Dichloro-4-
fluorobenzene

Prepared for: Researchers, scientists, and drug development professionals.

This document provides core information regarding the chemical compound 1,3-Dichloro-4-
fluorobenzene, a substance of interest in various chemical and pharmaceutical research
fields. The focus of this guide is to present its fundamental molecular properties.

. Core Molecular Data

The fundamental identifiers for 1,3-Dichloro-4-fluorobenzene are its molecular formula and
molecular weight. These values are crucial for stoichiometric calculations, analytical
characterization, and chemical synthesis.

The molecular formula of 1,3-Dichloro-4-fluorobenzene is CeHsCl2F.[1][2][3][4][5] This formula
indicates that each molecule is composed of six carbon atoms, three hydrogen atoms, two
chlorine atoms, and one fluorine atom.

The molecular weight of this compound is approximately 164.99 g/mol .[3][5][6] More precise
measurements place the value at 164.988 g/mol and 164.992 g/mol .[1][2]

The data is summarized in the table below for clarity and quick reference.
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Property Value Citations
Molecular Formula CeH3Cl2F [L1121[31[4115]
Molecular Weight 164.99 g/mol (approx.) [31[5][6]
164.988 g/mol [1]

164.992 g/mol (2]

IUPAC Name 2,4-dichloro-1-fluorobenzene [2][4]

CAS Registry Number 1435-48-9 [1112][3]

Il. Methodological Considerations

The determination of a chemical's molecular formula and weight is a foundational aspect of
chemical analysis and does not involve complex experimental protocols or biological signaling
pathways as might be found in drug development or molecular biology research.

e Molecular Formula Determination: The molecular formula is typically confirmed through
techniques such as elemental analysis and high-resolution mass spectrometry. Elemental
analysis provides the empirical formula by determining the percentage composition of each
element in the compound. Mass spectrometry then provides the exact molecular mass,
allowing for the determination of the molecular formula.

e Molecular Weight Calculation: The molecular weight is calculated by summing the atomic
weights of all atoms present in the molecular formula (CeHsCI2F). This is a theoretical value
based on established atomic masses. Experimental verification is achieved through mass
spectrometry.

Given that these are fundamental properties, detailed experimental workflows or signaling
pathway diagrams are not applicable to the scope of this topic.

lll. Data Visualization

To illustrate the relationship between the compound's identity and its core properties, the
following diagram is provided.
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1,3-Dichloro-4-fluorobenzene

has has
Molecular Formula Molecular Weight
CeH3CIl2F ~164.99 g/mol

Click to download full resolution via product page

Core Properties of 1,3-Dichloro-4-fluorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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